ethinyl estriol ethinyl estriol
Brand Name: Vulcanchem
CAS No.: 108646-70-4
VCID: VC0012426
InChI: InChI=1S/C20H24O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,4-5,10,14-15,17-18,21-23H,6-9,11H2,2H3/t14-,15-,17+,18?,19+,20+/m1/s1
SMILES: CC12CCC3C(C1CCC2(C#C)O)CC(C4=C3C=CC(=C4)O)O
Molecular Formula: C20H24O3
Molecular Weight: 312.4 g/mol

ethinyl estriol

CAS No.: 108646-70-4

Main Products

VCID: VC0012426

Molecular Formula: C20H24O3

Molecular Weight: 312.4 g/mol

ethinyl estriol - 108646-70-4

CAS No. 108646-70-4
Product Name ethinyl estriol
Molecular Formula C20H24O3
Molecular Weight 312.4 g/mol
IUPAC Name (8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,6,17-triol
Standard InChI InChI=1S/C20H24O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,4-5,10,14-15,17-18,21-23H,6-9,11H2,2H3/t14-,15-,17+,18?,19+,20+/m1/s1
Standard InChIKey XFBUZQAUNLRYCT-TXFRKKNYSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CC(C4=C3C=CC(=C4)O)O
SMILES CC12CCC3C(C1CCC2(C#C)O)CC(C4=C3C=CC(=C4)O)O
Canonical SMILES CC12CCC3C(C1CCC2(C#C)O)CC(C4=C3C=CC(=C4)O)O
Synonyms ethinyl estriol
ethinyl estriol, (6alpha,17alpha)-isomer
ethinyl estriol, (6beta,17alpha)-isomer
ethynyl estriol
PubChem Compound 21121304
Last Modified Nov 11 2021
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